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Compound of Interest

Compound Name: 2-Cyclopropylbenzaldehyde

Cat. No.: B2442096 Get Quote

Introduction: The Strategic Importance of the
Cyclopropyl Moiety in Agrochemical Design
The cyclopropyl group, a strained three-membered carbocycle, is a privileged motif in modern

agrochemical design. Its unique stereoelectronic properties, including a high degree of s-

character in its C-H bonds and bent C-C bonds resembling π-systems, confer remarkable

metabolic stability and enhanced binding affinity to target enzymes. When incorporated into a

larger molecular scaffold, the cyclopropyl group can significantly improve the efficacy,

selectivity, and pharmacokinetic profile of the active ingredient. 2-Cyclopropylbenzaldehyde,

an aromatic aldehyde bearing this valuable functional group at the ortho position, represents a

key building block for the synthesis of a new generation of high-performance fungicides and

other crop protection agents.

This technical guide provides an in-depth exploration of 2-cyclopropylbenzaldehyde as a

strategic starting material for agrochemical synthesis. We will delve into its physicochemical

properties, outline a detailed synthetic protocol for its conversion into a key triazole fungicide

intermediate, and discuss the mode of action of the resulting agrochemicals. This document is

intended for researchers, scientists, and drug development professionals in the agrochemical

industry.
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A thorough understanding of the physical and chemical properties of a starting material is

fundamental to successful process development and scale-up. The key properties of 2-
Cyclopropylbenzaldehyde are summarized in the table below.[1]

Property Value Source

Molecular Formula C₁₀H₁₀O PubChem[1]

Molecular Weight 146.19 g/mol PubChem[1]

Appearance Liquid N/A

CAS Number 20034-51-9 PubChem[1]

IUPAC Name 2-cyclopropylbenzaldehyde PubChem[1]

InChIKey
ZVDXHSUCDWVQEY-

UHFFFAOYSA-N
PubChem[1]

SMILES C1CC1C2=CC=CC=C2C=O PubChem[1]

Synthetic Pathways from 2-
Cyclopropylbenzaldehyde to Agrochemical
Scaffolds
The aldehyde functional group of 2-cyclopropylbenzaldehyde is a versatile handle for a

variety of carbon-carbon bond-forming reactions, enabling the construction of complex

molecular architectures. Key transformations include Grignard reactions, Wittig olefinations,

and aldol condensations, which pave the way for the synthesis of diverse agrochemical

classes.
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2-Cyclopropylbenzaldehyde

Grignard Reaction
(+ R-MgX)

Wittig Reaction
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Oxidation
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Step 1: Grignard Reaction

Step 2: Oxidation

Step 3: Epoxidation

2-Cyclopropylbenzaldehyde

Add Ethylmagnesium Bromide in Anhydrous Ether/THF

Quench with aq. NH4Cl

Extract & Purify

1-(2-Cyclopropylphenyl)propan-1-ol

Oxidize with PCC or DMP in Anhydrous DCM

Filter through Silica Gel

Concentrate

1-(2-Cyclopropylphenyl)propan-1-one

React with Sulfur Ylide
(from Trimethylsulfonium iodide & NaH)

Quench with Water

Extract & Purify

2-(2-Cyclopropylphenyl)-2-ethyloxirane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b2442096?utm_src=pdf-body-img
https://www.benchchem.com/product/b2442096?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Cyclopropylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Cyclopropylbenzaldehyde
https://www.benchchem.com/product/b2442096#2-cyclopropylbenzaldehyde-as-a-building-block-for-agrochemicals
https://www.benchchem.com/product/b2442096#2-cyclopropylbenzaldehyde-as-a-building-block-for-agrochemicals
https://www.benchchem.com/product/b2442096#2-cyclopropylbenzaldehyde-as-a-building-block-for-agrochemicals
https://www.benchchem.com/product/b2442096#2-cyclopropylbenzaldehyde-as-a-building-block-for-agrochemicals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2442096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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